Cas no 5495-84-1 (2-Isopropyl Thioxanthone)

• Product Name: 2-Isopropyl Thioxanthone
• CAS No: 5495-84-1
• MF: C₁₆H₁₄OS
• MW: 254.346763134003
• MDL: MFCD00055658
• CID: 45962
• PubChem ID: 87559396
• Update Time: 2026-05-14

2-Isopropyl Thioxanthone Chemical and Physical Properties

Names and Identifiers

• 2-Isopropylthioxanthone
• ITX
• 2-Isopropyl-9H-thioxanthen-9-one
• Photoinitiator ITX
• 2-Isoproprlthioxanthone
• 2-ISOPROPYLTHIOXANTHONE (2-ISOMER)
• 2-Isopropylthioxanthone (ITX)
• 2-propan-2-ylthioxanthen-9-one
• 2-Isopropyl-thioxanthene-9-on
• 2-Isopropyl Thioxanthone

• MDL： MFCD00055658
• Inchi： 1S/C16H14OS/c1-10(2)11-7-8-15-13(9-11)16(17)12-5-3-4-6-14(12)18-15/h3-10H,1-2H3
• InChI Key： KTALPKYXQZGAEG-UHFFFAOYSA-N
• SMILES： CC(C)C1=CC2=C(C=C1)SC3=CC=CC=C3C2=O

Computed Properties

• Exact Mass: 254.07700
• Monoisotopic Mass: 254.077
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 325
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 42.4A^2

Experimental Properties

• Color/Form: Light yellow crystals
• Density: 1.199g/cm3
• Melting Point: 74.0 to 78.0 deg-C
• Boiling Point: 398.9ºC at 760mmHg
• Flash Point: Fahrenheit: 410 ° f
  Celsius: 210 ° c
  
• Refractive Index: 1.638
• PSA: 45.31000
• LogP: 4.53810
• Sensitiveness: Sensitive to light
• Solubility: Not determined
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

2-Isopropyl Thioxanthone Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P264-P270-P301+P312+P330-P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22
• Safety Instruction： S22
• Hazardous Material Identification：
• Storage Condition：Store at room temperature
• Risk Phrases：R22

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiochromenes